4-(4-Chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-{2-nitrophenyl}-1,5-dihydro-2H-pyrrol-2-one
4-(4-Chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-{2-nitrophenyl}-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
497249-10-2
VCID:
VC0352458
InChI:
InChI=1S/C19H15ClN2O6/c20-12-7-5-11(6-8-12)17(24)15-16(21(9-10-23)19(26)18(15)25)13-3-1-2-4-14(13)22(27)28/h1-8,16,23-24H,9-10H2/b17-15-
SMILES:
C1=CC=C(C(=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2CCO)[N+](=O)[O-]
Molecular Formula:
C19H15ClN2O6
Molecular Weight:
402.8g/mol
4-(4-Chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-{2-nitrophenyl}-1,5-dihydro-2H-pyrrol-2-one
CAS No.: 497249-10-2
Main Products
VCID: VC0352458
Molecular Formula: C19H15ClN2O6
Molecular Weight: 402.8g/mol
CAS No. | 497249-10-2 |
---|---|
Product Name | 4-(4-Chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-{2-nitrophenyl}-1,5-dihydro-2H-pyrrol-2-one |
Molecular Formula | C19H15ClN2O6 |
Molecular Weight | 402.8g/mol |
IUPAC Name | (4Z)-4-[(4-chlorophenyl)-hydroxymethylidene]-1-(2-hydroxyethyl)-5-(2-nitrophenyl)pyrrolidine-2,3-dione |
Standard InChI | InChI=1S/C19H15ClN2O6/c20-12-7-5-11(6-8-12)17(24)15-16(21(9-10-23)19(26)18(15)25)13-3-1-2-4-14(13)22(27)28/h1-8,16,23-24H,9-10H2/b17-15- |
Standard InChIKey | YFGVARWUHQYAFB-ICFOKQHNSA-N |
Isomeric SMILES | C1=CC=C(C(=C1)C2/C(=C(\C3=CC=C(C=C3)Cl)/O)/C(=O)C(=O)N2CCO)[N+](=O)[O-] |
SMILES | C1=CC=C(C(=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2CCO)[N+](=O)[O-] |
Canonical SMILES | C1=CC=C(C(=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2CCO)[N+](=O)[O-] |
PubChem Compound | 20107962 |
Last Modified | Nov 11 2021 |
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